alanyl-threonyl-phosphotyrosyl-seryl-alanine

• CAS No.: 145079-49-8
• Product Name: alanyl-threonyl-phosphotyrosyl-seryl-alanine
• Molecular Formula: C22H34N5O12P
• Molecular Weight: 591.5 g/mol
• IUPAC Name: (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S)-2-aminopropanoyl]amino]-3-hydroxybutanoyl]amino]-3-(4-phosphonooxyphenyl)propanoyl]amino]-3-hydroxypropanoyl]amino]propanoic acid
• Standard InChI: InChI=1S/C22H34N5O12P/c1-10(23)18(30)27-17(12(3)29)21(33)25-15(8-13-4-6-14(7-5-13)39-40(36,37)38)19(31)26-16(9-28)20(32)24-11(2)22(34)35/h4-7,10-12,15-17,28-29H,8-9,23H2,1-3H3,(H,24,32)(H,25,33)(H,26,31)(H,27,30)(H,34,35)(H2,36,37,38)/t10-,11-,12+,15-,16-,17-/m0/s1
• Standard InChIKey: AFKGITWXKROKCA-UYFLOSJKSA-N
• Isomeric SMILES: C[C@H]([C@@H](C(=O)N[C@@H](CC1=CC=C(C=C1)OP(=O)(O)O)C(=O)N[C@@H](CO)C(=O)N[C@@H](C)C(=O)O)NC(=O)[C@H](C)N)O
• SMILES: CC(C(C(=O)NC(CC1=CC=C(C=C1)OP(=O)(O)O)C(=O)NC(CO)C(=O)NC(C)C(=O)O)NC(=O)C(C)N)O
• Canonical SMILES: CC(C(C(=O)NC(CC1=CC=C(C=C1)OP(=O)(O)O)C(=O)NC(CO)C(=O)NC(C)C(=O)O)NC(=O)C(C)N)O
• Sequence: ATXSA
• Synonyms: Ala-Thr-Tyr(P)-Ser-Ala; alanyl-threonyl-phosphotyrosyl-seryl-alanine; ATTPSA
• PubChem Compound: 5487511
• Last Modified: Nov 11 2021